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Compound of Interest

Compound Name: RU5135

Cat. No.: B3430402 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing and troubleshooting RU5135 vehicle

solutions for in vivo injections.

Frequently Asked Questions (FAQs)
Q1: What is RU5135 and what is its primary mechanism of action?

A1: RU5135 is a convulsant amidine steroid derivative used for research purposes.[1] Its

primary mechanism of action is as an antagonist of the gamma-aminobutyric acid (GABA)

receptor, which is the main inhibitory neurotransmitter system in the central nervous system.[1]

By inhibiting GABA receptor binding, RU5135 reduces the inhibitory tone in the brain, leading

to a convulsant effect.[1]

Q2: What are the basic properties and storage recommendations for RU5135?

A2: RU5135 is a solid powder. For long-term storage, it should be kept at -20°C, while short-

term storage at 0-4°C (for days to weeks) is also acceptable.[1] The compound is soluble in

DMSO.[1] It is stable for several weeks during standard shipping conditions at ambient

temperature.[1]

Q3: What is the recommended starting solvent for RU5135?
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A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a stock solution of

RU5135.[1] Due to its potential toxicity at higher concentrations in vivo, the DMSO stock

solution must be further diluted into a final vehicle formulation that is well-tolerated by the

research animals.

Q4: My RU5135 solution shows precipitation after dilution. What does this mean for my

experiment?

A4: The presence of a precipitate indicates that the compound is no longer fully dissolved.

Using a solution with visible precipitate is not recommended as the actual concentration of the

dissolved compound is unknown and lower than intended, which will lead to inaccurate and

unreliable experimental results.[2] The precipitate itself could also cause localized irritation or

embolism upon injection.

Q5: How should I store my prepared RU5135 stock and final injection solutions?

A5: RU5135 stock solutions in DMSO should be stored at -20°C for long-term stability or at 4°C

for short-term use (days to weeks).[1] It is recommended to prepare the final diluted injection

solution fresh on the day of the experiment to minimize the risk of precipitation and

degradation.

Data Presentation: Properties and Stock Solutions
Quantitative data for RU5135 is summarized below for easy reference.

Table 1: Physical and Chemical Properties of RU5135

Property Value Source

CAS Number 78774-26-2 [1]

Molecular Formula C₁₈H₂₈N₂O₂ [1]

Molecular Weight 304.43 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]
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Table 2: Example Stock Solution Preparation in DMSO

Desired
Concentration

Mass of RU5135
(for 1 mL)

Mass of RU5135
(for 5 mL)

Mass of RU5135
(for 10 mL)

1 mM 0.304 mg 1.522 mg 3.044 mg

5 mM 1.522 mg 7.61 mg 15.22 mg

10 mM 3.044 mg 15.22 mg 30.44 mg

50 mM 15.22 mg 76.1 mg 152.2 mg

Calculations are

based on a molecular

weight of 304.43

g/mol . Adjust based

on the batch-specific

molecular weight and

purity if different.[1]

Experimental Protocol: Vehicle Preparation
This protocol describes a common method for preparing a poorly water-soluble compound like

RU5135 for intraperitoneal (IP) injection in rodents. This is an example formulation and may

require optimization for your specific animal model and experimental design.

Objective: To prepare a 1 mg/mL solution of RU5135 in a vehicle suitable for in vivo injection,

with a final DMSO concentration of 5%.

Materials:

RU5135 powder

Anhydrous DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)
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Sterile Saline (0.9% NaCl)

Sterile, conical tubes (1.5 mL, 15 mL)

Vortex mixer

Sonicator (optional)

Methodology:

Prepare RU5135 Stock Solution:

Weigh the required amount of RU5135 powder.

Dissolve the RU5135 in anhydrous DMSO to create a concentrated stock solution. For

example, prepare a 20 mg/mL stock solution.

Ensure complete dissolution by vortexing. Gentle warming or brief sonication can be used

if necessary, provided the compound is heat-stable.

Prepare the Vehicle Co-solvents:

In a separate sterile tube, prepare the co-solvent mixture. For a final volume of 10 mL, this

may consist of:

DMSO: 0.5 mL (5% of final volume, from the stock solution)

PEG300: 1.0 mL (10% of final volume)

Tween 80: 0.5 mL (5% of final volume)

Sterile Saline: 8.0 mL (80% of final volume)

Combine Components Sequentially (The "S-A-T" Method):

Step 1 (Solvent): Start with the RU5135 stock solution in DMSO in a sterile conical tube.

Step 2 (Add Co-solvent): Add the PEG300 to the DMSO stock solution. Vortex thoroughly

until the solution is clear and homogenous.
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Step 3 (Add Surfactant): Add the Tween 80 to the DMSO/PEG300 mixture. Vortex again

until the solution is clear.

Step 4 (Add Aqueous Phase): Add the sterile saline dropwise while continuously vortexing.

Adding the aqueous component too quickly is a common cause of precipitation.

Final Formulation and Administration:

The final solution should be clear and free of any visible precipitate.

Administer the solution to the animals as per your IACUC-approved protocol. It is

recommended to use the solution immediately after preparation.

Troubleshooting Guide
Problem: The RU5135 solution becomes cloudy or forms a precipitate upon adding saline.
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Potential Cause Troubleshooting Step

Solvent Capacity Exceeded

The final concentration of RU5135 may be too

high for the vehicle. Try reducing the final

concentration of the compound.

Inadequate Mixing

Ensure thorough vortexing or sonication after

the addition of each component, especially

before adding the saline.[3]

Rapid Dilution

The aqueous phase (saline) was added too

quickly. Add the saline drop-by-drop while

vigorously vortexing to allow for gradual dilution.

pH or Temperature Effects

Some compounds are sensitive to pH shifts or

less soluble at lower temperatures. Ensure all

components are at room temperature.[3]

Consider gently warming the solution if the

compound is known to be heat-stable.[3]

Hygroscopic DMSO

DMSO readily absorbs moisture from the air,

which can reduce its solvating power. Always

use fresh, anhydrous DMSO for preparing the

initial stock solution.[3]
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Step 1: Stock Solution Preparation

Step 2: Vehicle Formulation

Step 3: Sequential Mixing
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Caption: Workflow for preparing RU5135 injection vehicle.
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Caption: Troubleshooting flowchart for RU5135 solution precipitation.
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Caption: Antagonistic action of RU5135 at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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